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Compound of Interest

Compound Name: 3-Methylhexadecane

Cat. No.: B15487097

This document provides immediate safety, handling, and disposal protocols for 3-
Methylhexadecane, tailored for research and drug development professionals. The following
procedures are designed to ensure a safe laboratory environment and minimize risks
associated with the handling of this long-chain alkane.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Methylhexadecane is fundamental to
its safe handling.

Property Value

Molecular Formula Ci7Hs6[1]

Molecular Weight 240.5 g/mol [1]

Boiling Point 549 °F / 287 °C[2]

Melting Point 64 °F / 18 °C[2]

Density 0.773 g/cm3 at 77 °F / 25 °C[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-
Methylhexadecane to prevent skin and eye contact, and inhalation of vapors.
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Equipment

Specifications

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)[3][4][5]

To prevent skin contact, which
can cause irritation and
dryness|[2][3].

Eye Protection

Safety glasses with side-

shields or goggles|[3][4]

To protect eyes from splashes.

Skin and Body Protection

Laboratory coat[4]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary if

ventilation is inadequate[3][4]

To prevent inhalation of
vapors, which may cause

dizziness or nauseal3].

Handling and Emergency Procedures

Proper handling and emergency preparedness are critical for maintaining a safe laboratory

environment.

Handling:

Emergency Procedures:

Avoid contact with skin and eyes|[6].

Wash hands thoroughly after handling[7].

Work in a well-ventilated area to avoid the accumulation of flammable vapors[3].

Keep away from heat, sparks, and open flames as alkanes are flammable[3].

» Skin Contact: Immediately wash the affected area with soap and plenty of water[8]. Remove

contaminated clothing]6].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing[7].
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 Inhalation: Move the person to fresh air and keep them comfortable for breathing[3].

e Ingestion: Do NOT induce vomiting. May be fatal if swallowed and enters airways[2][9]. Seek
immediate medical attention[2][8].

o Spills: Absorb the spill with an inert material (e.g., sand, earth) and dispose of it in a suitable,
labeled container[3]. Prevent entry into drains and waterways|6].

Disposal Plan

Dispose of 3-Methylhexadecane and any contaminated materials in accordance with local,
state, and federal regulations.

e Waste Container: Collect in a designated and properly labeled chemical waste container.

e Disposal Method: Dispose of contents/container to an approved waste disposal plant[2][9].
Do not dispose of it down the drain[6].

Safe Handling Workflow for 3-Methylhexadecane

The following diagram outlines the procedural steps for the safe handling of 3-
Methylhexadecane in a laboratory setting.
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Caption: Workflow for safe handling of 3-Methylhexadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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